(1S*,5R*)-3-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetyl]-6-methyl-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-3-[2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetyl]-6-methyl-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C21H26N4O2/c1-14-19(15(2)25(22-14)17-7-5-4-6-8-17)11-20(26)24-12-16-9-10-18(13-24)23(3)21(16)27/h4-8,16,18H,9-13H2,1-3H3/t16-,18+/m0/s1
• InChI Key: NKOAHVFPRNLEJL-FUHWJXTLSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CC(=O)N3CC4CCC(C3)N(C4=O)C
• Isomeric SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CC(=O)N3C[C@@H]4CC[C@H](C3)N(C4=O)C
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves intricate reactions. For instance, Day et al. (1973) discussed the photolysis of 5-acetyl-3,3-dimethyl-3H-pyrazole leading to the formation of similar compounds through a vinylketen intermediate (Day et al., 1973).

Molecular Structure Analysis

The molecular structure of related compounds has been determined using techniques like X-ray diffraction and NMR spectroscopy. Fernández et al. (1995) conducted a structural and conformational study of esters derived from related bicyclic compounds, utilizing NMR and X-ray diffraction (Fernández et al., 1995).

Chemical Reactions and Properties

Chemical reactions involving similar compounds are diverse. Khurana et al. (2014) discussed the use of 1,8-diazabicyclo[5.4.0]undec-7-ene in catalyzing the synthesis of various compounds, highlighting the reactivity of these bicyclic structures (Khurana et al., 2014).

Physical Properties Analysis

The physical properties of such compounds can be deduced from their crystallographic studies. For instance, Venkateswaramoorthi et al. (2012) analyzed the crystal structure of related azabicyclo compounds, providing insights into their physical properties (Venkateswaramoorthi et al., 2012).

Scientific Research Applications

Structural and Conformational Studies

Research has been conducted on the structural and conformational characteristics of diazabicyclanones and diazabicyclanols, including studies on their crystal structures and conformational stability. These studies provide foundational knowledge for understanding the chemical behavior and potential applications of similar compounds (Gálvez et al., 1985).

Photochemical Reactions

The photochemical generation of a vinylketen from related pyrazole compounds and the identification of the end products through X-ray crystallographic analysis have been explored. This research demonstrates the potential of such compounds in synthesizing new molecular structures via photochemical reactions (Day et al., 1973).

Catalytic Applications

Certain diazabicyclo compounds have been reported to act as efficient catalysts in the synthesis of various heterocyclic compounds. These findings suggest potential applications in facilitating chemical reactions under mild conditions, which could be beneficial for pharmaceutical synthesis and other areas of chemical research (Khurana et al., 2014).

Liposomal Delivery Systems

Recent studies have identified diazabicyclo[3.3.1]nonane derivatives as promising components for the design of stimulus-sensitive liposomal delivery systems. These compounds can act as molecular switches that stimulate the fast release of water-soluble compounds from liposomes, showing potential for targeted drug delivery applications (Veremeeva et al., 2021).

Synthesis of Novel Derivatives

Research into the synthesis of novel pyrazolyl derivatives of 1,3-diazaadamantane has been conducted, providing insights into the condensation processes of alkyl-substituted diazabicyclanones. These studies contribute to the broader knowledge of synthesizing complex organic molecules with potential applications in medicinal chemistry and material science (Gevorkyan et al., 2017).